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Compound of Interest

Compound Name:
2-Bromo-5-(2-

ethylhexyl)thiophene

Cat. No.: B3030592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-Bromo-5-(2-
ethylhexyl)thiophene, a key building block in the synthesis of organic electronic materials. Its

precise molecular weight is a fundamental property for stoichiometric calculations in reaction

synthesis, material characterization, and drug development processes.

Molecular Formula and Structure
2-Bromo-5-(2-ethylhexyl)thiophene is an organobromine compound featuring a thiophene

ring substituted with a bromine atom and a 2-ethylhexyl group. This structure imparts desirable

solubility and electronic properties for applications in organic semiconductors and photovoltaic

devices.[1]

The molecular formula for this compound is C₁₂H₁₉BrS.[1][2]

Caption: 2D structure of 2-Bromo-5-(2-ethylhexyl)thiophene.

Calculation of Molecular Weight
The molecular weight (MW) is calculated by summing the atomic weights of each constituent

atom in the molecular formula. The calculation is based on the standard atomic weights

provided by the International Union of Pure and Applied Chemistry (IUPAC).
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The molecular formula C₁₂H₁₉BrS indicates the presence of:

12 Carbon atoms

19 Hydrogen atoms

1 Bromine atom

1 Sulfur atom

The following tables provide the standard atomic weights for these elements and the detailed

calculation of the molecular weight.

Table 1: Standard Atomic Weights of Constituent Elements

Element Symbol
Standard Atomic Weight
(amu)

Carbon C [12.0096, 12.0116]

Hydrogen H [1.00784, 1.00811][3][4][5]

Bromine Br [79.901, 79.907][6][7]

Sulfur S [32.059, 32.076][8]

Note: For many practical purposes, a conventional, single-value atomic weight is used.

Table 2: Molecular Weight Calculation
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 12 12.011 144.132

Hydrogen H 19 1.008 19.152

Bromine Br 1 79.904 79.904

Sulfur S 1 32.065 32.065

Total 275.253

The calculated molecular weight of 2-Bromo-5-(2-ethylhexyl)thiophene is approximately

275.25 g/mol .[1][2]

Experimental Protocol for Molecular Weight
Determination
While the molecular weight can be accurately calculated from the molecular formula,

experimental verification is a critical component of compound characterization. The primary

technique used for determining the molecular weight of a pure substance is Mass

Spectrometry.

Mass Spectrometry Workflow
The general workflow for determining the molecular mass of a compound like 2-Bromo-5-(2-
ethylhexyl)thiophene using mass spectrometry is outlined below.

Mass Spectrometry Workflow

Sample Preparation
(Dissolution in a volatile solvent)

Ionization
(e.g., ESI, APCI, MALDI)

Mass Analysis
(e.g., Quadrupole, TOF)

Detection
(Ion Detector)

Data Analysis
(Mass-to-charge ratio spectrum)

Click to download full resolution via product page

Caption: General workflow for mass spectrometry.
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Methodology:

Sample Preparation: A small, pure sample of 2-Bromo-5-(2-ethylhexyl)thiophene is

dissolved in a suitable volatile organic solvent, such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer. An ionization

technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI), is used to generate gas-phase ions of the molecule.

Mass Analysis: The generated ions are then separated based on their mass-to-charge ratio

(m/z) by a mass analyzer, for instance, a Time-of-Flight (TOF) or quadrupole analyzer.

Detection: An ion detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion [M]⁺ or a protonated molecule [M+H]⁺. The m/z value of this peak provides the

experimental molecular weight. Due to the natural isotopic abundance of bromine (⁷⁹Br and

⁸¹Br), the mass spectrum will exhibit a characteristic isotopic pattern with two major peaks of

nearly equal intensity separated by approximately 2 Da, confirming the presence of a single

bromine atom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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